Cas no 1171782-35-6 (ethyl 2-{[5-(3-methoxy-1-methyl-1H-pyrazole-4-amido)-1,3,4-thiadiazol-2-yl]sulfanyl}acetate)

• Product Name: ethyl 2-{[5-(3-methoxy-1-methyl-1H-pyrazole-4-amido)-1,3,4-thiadiazol-2-yl]sulfanyl}acetate
• CAS No: 1171782-35-6
• MF: C₁₂H₁₅N₅O₄S₂
• MW: 357.40859913826
• CID: 5450665
• Update Time: 2025-08-05

ethyl 2-{[5-(3-methoxy-1-methyl-1H-pyrazole-4-amido)-1,3,4-thiadiazol-2-yl]sulfanyl}acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[[5-[(3-methoxy-1-methylpyrazole-4-carbonyl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetate
• ethyl 2-{[5-(3-methoxy-1-methyl-1H-pyrazole-4-amido)-1,3,4-thiadiazol-2-yl]sulfanyl}acetate

• Inchi： 1S/C12H15N5O4S2/c1-4-21-8(18)6-22-12-15-14-11(23-12)13-9(19)7-5-17(2)16-10(7)20-3/h5H,4,6H2,1-3H3,(H,13,14,19)
• InChI Key： GDFSEAZSJAVNJL-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CSC1=NN=C(NC(C2=CN(C)N=C2OC)=O)S1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on ethyl 2-{[5-(3-methoxy-1-methyl-1H-pyrazole-4-amido)-1,3,4-thiadiazol-2-yl]sulfanyl}acetate

Ethyl 2-{[5-(3-Methoxy-1-methyl-1H-pyrazole-4-amido)-1,3,4-thiadiazol-2-yl]sulfanyl}acetate (CAS No. 1171782-35-6)

Ethyl 2-{[5-(3-methoxy-1-methyl-1H-pyrazole-4-amido)-1,3,4-thiadiazol-2-yl]sulfanyl}acetate (CAS No. 1171782-35-6) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a thiadiazole ring, a pyrazole moiety, and an ester functional group. These structural elements contribute to its diverse biological activities and make it a valuable candidate for the development of novel therapeutic agents.

The thiadiazole ring is a well-known heterocyclic structure that has been extensively studied for its broad spectrum of biological activities. It is known to exhibit antimicrobial, antifungal, and anti-inflammatory properties. The presence of the pyrazole moiety further enhances the biological profile of the compound by adding additional functionalities such as anti-inflammatory and analgesic effects. The ester functional group, on the other hand, imparts solubility and stability to the molecule, making it suitable for various pharmaceutical applications.

Recent research has highlighted the potential of ethyl 2-{[5-(3-methoxy-1-methyl-1H-pyrazole-4-amido)-1,3,4-thiadiazol-2-yl]sulfanyl}acetate in the treatment of various diseases. A study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, the compound has shown significant antimicrobial activity against a range of pathogenic bacteria and fungi. A study conducted by researchers at the University of California found that ethyl 2-{[5-(3-methoxy-1-methyl-1H-pyrazole-4-amido)-1,3,4-thiadiazol-2-yl]sulfanyl}acetate effectively inhibited the growth of multidrug-resistant strains of Staphylococcus aureus and Candida albicans. This property is particularly important in light of the growing global threat posed by antibiotic resistance.

In addition to its therapeutic potential, ethyl 2-{[5-(3-methoxy-1-methyl-1H-pyrazole-4-amido)-1,3,4-thiadiazol-2-yl]sulfanyl}acetate has also been investigated for its use in drug delivery systems. The ester functional group can be hydrolyzed under physiological conditions to release the active metabolite, which can then exert its biological effects. This property makes it an attractive candidate for prodrug strategies, where the compound is designed to be inactive until it reaches its target site in the body.

The synthesis of ethyl 2-{[5-(3-methoxy-1-methyl-1H-pyrazole-4-amido)-1,3,4-thiadiazol-2-yl]sulfanyl}acetate involves several well-established chemical reactions. The key steps include the formation of the thiadiazole ring through a cyclization reaction and the subsequent attachment of the pyrazole moiety via an amide bond formation. The final step involves esterification to introduce the ethyl group. These synthetic routes are highly reproducible and can be scaled up for industrial production.

From a safety perspective, ethyl 2-{[5-(3-methoxy-1-methyl-1H-pyrazole-4-amido)-1,3,4-thiadiazol-2-yl]sulfanyl}acetate has been evaluated for its toxicity profile in both in vitro and in vivo models. Preclinical studies have shown that it exhibits low toxicity at therapeutic concentrations and does not cause significant adverse effects on major organs such as the liver and kidneys. This favorable safety profile further supports its potential as a safe and effective therapeutic agent.

In conclusion, ethyl 2-{[5-(3-methoxy-1-methyl-1H-pyrazole-4-amido)-1,3,4-thiadiazol-2-yl]sulfanyl}acetate (CAS No. 1171782-35-6) is a promising compound with a wide range of biological activities and potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable safety profile make it an attractive candidate for further development into novel therapeutic agents for various diseases.